Cas no 15926-91-7 (1,3-Benzenedicarboxylicacid, 4,6-bis[(3,5-dichlorophenyl)amino]-)

• Product Name: 1,3-Benzenedicarboxylicacid, 4,6-bis[(3,5-dichlorophenyl)amino]-
• CAS No: 15926-91-7
• MF: C₂₀H₁₂Cl₄N₂O₄
• MW: 486.132281303406
• CID: 121278
• PubChem ID: 45120021
• Update Time: 2025-04-18

1,3-Benzenedicarboxylicacid, 4,6-bis[(3,5-dichlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4,6-bis[(3,5-dichlorophenyl)amino]-
• 4,6-bis(3,5-dichloroanilino)benzene-1,3-dicarboxylic acid
• Isophthalic acid, 4,6-bis(3,5-dichloroanilino)- (8CI)
• 15926-91-7
• DTXSID50668932

• Inchi： 1S/C20H12Cl4N2O4/c21-9-1-10(22)4-13(3-9)25-17-8-18(16(20(29)30)7-15(17)19(27)28)26-14-5-11(23)2-12(24)6-14/h1-8,25-26H,(H,27,28)(H,29,30)
• InChI Key： LCRHRTTYGYKXJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC1C(C(=O)O)=CC(C(=O)O)=C(C=1)NC1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 483.95536
• Monoisotopic Mass: 483.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 7.7

Experimental Properties

• PSA: 98.66